6-(Thiophen-3-yl)pyridazin-3-amine

Description

6-(Thiophen-3-yl)pyridazin-3-amine is a heterocyclic compound consisting of a pyridazine ring with a thiophene ring at the 6-position and an amine group at the 3-position. Its molecular formula is C8H7N3S, and it has a molecular weight of 177.23 g/mol . This compound has garnered attention in medicinal chemistry because of its unique structure and potential therapeutic applications. It is also known by other names, including 3-AMINO-6-(THIOPHEN-3-YL)PYRIDAZINE and 3-Pyridazinamine,6-(3-thienyl)- .

The synthesis of 6-(Thiophen-3-yl)pyridazin-3-amine can be achieved through various methods, including the aza-Diels-Alder reaction and the palladium-catalyzed Suzuki-Miyaura cross-coupling reaction. Chemically, this compound can undergo oxidation, reduction, and substitution reactions. Oxidation can form corresponding sulfoxides or sulfones, while reduction reactions can convert the pyridazine ring to dihydropyridazine derivatives. Electrophilic and nucleophilic substitution reactions can introduce various functional groups onto the pyridazine or thiophene rings.

A similar compound, 6-(Thiophen-3-yl)pyridin-3-amine, has a molecular formula of C9H8N2S and a molecular weight of 176.24 g/mol . The compound 6-(Thiophen-3-yl)pyridin-3-amine also contains a thiophene ring, but it is connected to a pyridine ring rather than a pyridazine ring . Research assistants in academia and medicine should highlight their research skills, knowledge of research methodologies, and ability to work independently in their resumes . A strong resume should emphasize experience in both research and academia, including education, research projects, methods, and techniques utilized .

• CAS No.: 105538-02-1
• Product Name: 6-(Thiophen-3-yl)pyridazin-3-amine
• Molecular Formula: C8H7N3S
• Molecular Weight: 177.23 g/mol
• IUPAC Name: 6-thiophen-3-ylpyridazin-3-amine
• Standard InChI: InChI=1S/C8H7N3S/c9-8-2-1-7(10-11-8)6-3-4-12-5-6/h1-5H,(H2,9,11)
• Standard InChIKey: ZVCNZVHKKQNZRF-UHFFFAOYSA-N
• SMILES: C1=CC(=NN=C1C2=CSC=C2)N
• Canonical SMILES: C1=CC(=NN=C1C2=CSC=C2)N
• PubChem Compound: 13735349
• Last Modified: Sep 13 2023